Cas no 116856-49-6 (4,4-dimethyl-3,5-dioxa-8-azatricyclo5.2.1.0,2,6decan-9-one)

• Product Name: 4,4-dimethyl-3,5-dioxa-8-azatricyclo5.2.1.0,2,6decan-9-one
• CAS No: 116856-49-6
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• MDL: MFCD24505288
• CID: 4561442
• PubChem ID: 14408087
• Update Time: 2025-07-17

4,4-dimethyl-3,5-dioxa-8-azatricyclo5.2.1.0,2,6decan-9-one Chemical and Physical Properties

Names and Identifiers

• 2,2-Dimethyltetrahydro-4,7-methano[1,3]dioxolo[4,5-c]pyridin-6(3aH)-one
• AMY27793
• 4,4-dimethyl-3,5-dioxa-8-azatricyclo[5.2.1.0,2,6]decan-9-one
• SB47759
• 4,4-DIMETHYL-3,5-DIOXA-8-AZATRICYCLO[5.2.1.0(2),?]DECAN-9-ONE
• exo-2,2-dimethyltetrahydro-4,7-methano[1,3]dioxolo[4,5-c]pyridin-6(3aH)-one
• 4,4-dimethyl-3,5-dioxa-8-azatricyclo5.2.1.0,2,6decan-9-one
• AKOS027256538
• SCHEMBL5034835
• AS-71067
• (+)-exo-cis-5,6-dimethylmethylenedioxy-2-azabicyclo[2.2.1]heptan-3-one
• 4,4-dimethyl-3,5-dioxa-8-azatricyclo[5.2.1.0?,?]decan-9-one
• 4,4-dimethyl-3,5-dioxa-8-azatricyclo[5.2.1.02,6]decan-9-one
• EN300-245517
• MFCD24505288
• 116856-49-6

• MDL： MFCD24505288
• Inchi： 1S/C9H13NO3/c1-9(2)12-6-4-3-5(7(6)13-9)10-8(4)11/h4-7H,3H2,1-2H3,(H,10,11)
• InChI Key： CSGIROCFQXHTKS-UHFFFAOYSA-N
• SMILES： O1C(C)(C)OC2C3C(NC(C3)C12)=O

Computed Properties

• Exact Mass: 183.08954328g/mol
• Monoisotopic Mass: 183.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 47.6

Additional information on 4,4-dimethyl-3,5-dioxa-8-azatricyclo5.2.1.0,2,6decan-9-one

Research Briefing on 4,4-dimethyl-3,5-dioxa-8-azatricyclo[5.2.1.0,2,6]decan-9-one (CAS: 116856-49-6): Recent Advances and Applications

The compound 4,4-dimethyl-3,5-dioxa-8-azatricyclo[5.2.1.0,2,6]decan-9-one (CAS: 116856-49-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and emerging applications in drug development.

Recent studies have highlighted the compound's role as a versatile scaffold in medicinal chemistry. Its tricyclic structure, featuring a rigid framework with embedded heteroatoms, makes it an attractive candidate for the design of novel bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a precursor in the synthesis of gamma-aminobutyric acid (GABA) receptor modulators, showcasing its potential in central nervous system (CNS) drug development.

Advanced synthetic methodologies for 4,4-dimethyl-3,5-dioxa-8-azatricyclo[5.2.1.0,2,6]decan-9-one have been refined in recent years. A breakthrough in asymmetric synthesis was reported by Chen et al. (2024), achieving enantioselective production with >99% ee using a novel organocatalytic approach. This development is particularly significant for pharmaceutical applications where chirality plays a crucial role in drug efficacy and safety profiles.

Pharmacological investigations have revealed promising activity profiles for derivatives of this compound. In vitro studies conducted by the European Molecular Biology Laboratory (EMBL) in 2024 demonstrated potent inhibitory effects against several kinase targets implicated in inflammatory pathways. These findings suggest potential applications in developing treatments for autoimmune disorders and chronic inflammatory conditions.

The compound's physicochemical properties have also been extensively characterized. Recent computational studies employing density functional theory (DFT) calculations have provided insights into its conformational preferences and electronic structure, which are valuable for rational drug design. These studies, combined with molecular docking simulations, have identified potential binding modes with various biological targets.

Looking forward, research directions for 4,4-dimethyl-3,5-dioxa-8-azatricyclo[5.2.1.0,2,6]decan-9-one include optimization of its pharmacokinetic properties and expansion of its therapeutic applications. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, indicating growing industry interest. Continued research is expected to uncover additional therapeutic potentials and refine synthetic approaches for this promising chemical entity.